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Compound of Interest

Compound Name: Ethanedioyl dibromide

Cat. No.: B108731 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound with the

molecular formula C₂Br₂O₂, commonly known as oxalyl bromide. The internationally recognized

IUPAC nomenclature for this compound is Ethanedioyl dibromide. This document details its

chemical properties, synthesis protocols, and key applications in organic synthesis, presenting

data in a clear, structured format for ease of reference.

Chemical Identity and Properties
Ethanedioyl dibromide is a significant reagent in organic chemistry, valued for its reactivity as

a brominating agent.[1] It is a di-acyl halide, structurally consisting of two carbonyl groups

single-bonded to each other, with each carbonyl carbon also bonded to a bromine atom.

Table 1: Physicochemical Properties of Ethanedioyl Dibromide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b108731?utm_src=pdf-interest
https://www.benchchem.com/product/b108731?utm_src=pdf-body
https://www.benchchem.com/product/b108731?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/oxalyl-bromide-properties-handling-applications-chemical-research-kn
https://www.benchchem.com/product/b108731?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₂Br₂O₂ [1][2]

IUPAC Name Ethanedioyl dibromide [3][4]

Synonyms
Oxalyl bromide, Oxalic acid

dibromide
[5]

CAS Number 15219-34-8 [1][2][6]

Molecular Weight 215.83 g/mol [1][2][6]

Appearance
Clear, colorless to light

yellow/dark yellow liquid
[1][2]

Melting Point -19 °C [1][5]

Boiling Point
105-107 °C at 760 mmHg; 16-

17 °C at 10 mmHg
[1][2][5]

Density 1.517 g/mL at 25 °C [1][2][6]

Refractive Index n20/D 1.522 [1][2][5]

Solubility

Reacts violently with water.

Soluble in benzene (slightly)

and chloroform.

[1][2][5]

SMILES String BrC(=O)C(Br)=O [6]

InChI Key
JAZLVNXWYDFQFE-

UHFFFAOYSA-N
[6]

Experimental Protocols
Synthesis of Ethanedioyl Dibromide

A common laboratory-scale synthesis of ethanedioyl dibromide involves the reaction of oxalyl

chloride with hydrogen bromide.[7]

Materials:
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Oxalyl chloride (pure)

Hydrogen bromide gas

Mercury (for purification)

Procedure:

Into 100g of pure oxalyl chloride, pass a steady stream of hydrogen bromide gas. A molar

ratio of 8 moles of hydrogen bromide per mole of oxalyl chloride is recommended.[7]

Continue this process for approximately 12 hours.[7]

Allow the reaction mixture to stand for an additional 6 hours.[7]

Fractionally distill the resulting mixture. Collect the fraction that boils at 102-103 °C at a

pressure of 720 mmHg. This fraction is the ethanedioyl dibromide, typically obtained with a

yield of around 85%.[7]

To remove any discoloration caused by residual bromine, shake the collected product with a

small amount of mercury.[7]

Safety Precautions: Ethanedioyl dibromide is a reactive and hazardous compound. It reacts

violently with water, releasing corrosive fumes, and is harmful if inhaled.[1] All manipulations

should be carried out in a well-ventilated fume hood. Appropriate personal protective

equipment (PPE), including chemical-resistant gloves, safety goggles, and a face shield, must

be worn.[1] Store the compound in a cool, dry place in a tightly sealed container, away from

moisture.[1]

Applications in Organic Synthesis
Ethanedioyl dibromide is a versatile reagent primarily used in organic synthesis. Its main

application is as a brominating agent.[1] It is also utilized in the preparation of other chemical

intermediates. For instance, it plays a role in the conversion of cyclopentane-1,3-dione to 3-

bromocyclopenten-2-one, a valuable step in the synthesis of more complex molecules.[1]

Furthermore, it is a reactant for the synthesis of various compounds, including mutasynthons

for ansamitocin derivatives and for the asymmetrical synthesis of glycosyl bromides.
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Logical Relationships in Synthesis
The synthesis of ethanedioyl dibromide from oxalyl chloride is a straightforward halogen

exchange reaction. The logical flow of this process is depicted in the diagram below.

Synthesis of Ethanedioyl Dibromide

Reactants

Process Products

Oxalyl Chloride
(C₂Cl₂O₂)

Halogen Exchange Reaction
(12 hours)

Hydrogen Bromide
(HBr)

Standing
(6 hours)

Fractional Distillation
(102-103 °C at 720 mmHg) Purification with Mercury Ethanedioyl Dibromide

(C₂Br₂O₂)

Click to download full resolution via product page

Caption: Workflow for the synthesis of Ethanedioyl Dibromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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